Cas no 2260543-73-3 (2,4,6-Tris(diphenylamino)-5-fluoroisophthalonitrile)

• Product Name: 2,4,6-Tris(diphenylamino)-5-fluoroisophthalonitrile
• CAS No: 2260543-73-3
• MF: C₄₄H₃₀FN₅
• MW: 647.740912914276
• CID: 5041321
• PubChem ID: 146014084
• Update Time: 2026-02-28

2,4,6-Tris(diphenylamino)-5-fluoroisophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tris(diphenylamino)-5-fluoroisophthalonitrile
• CS-0105659
• 3DPAFIPN
• BS-46039
• 5-fluoro-2,4,6-tris(N-phenylanilino)benzene-1,3-dicarbonitrile
• 2260543-73-3
• 2,4,6-tris(diphenylamino)-5-fluorobenzene-1,3-dicarbonitrile
• MFCD32062492
• AT25796

• Inchi： 1S/C44H30FN5/c45-41-43(49(35-23-11-3-12-24-35)36-25-13-4-14-26-36)39(31-46)42(48(33-19-7-1-8-20-33)34-21-9-2-10-22-34)40(32-47)44(41)50(37-27-15-5-16-28-37)38-29-17-6-18-30-38/h1-30H
• InChI Key： GCGRXVMGBHYMDA-UHFFFAOYSA-N
• SMILES： FC1=C(C(C#N)=C(C(C#N)=C1N(C1C=CC=CC=1)C1C=CC=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 647.24852414g/mol
• Monoisotopic Mass: 647.24852414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 50
• Rotatable Bond Count: 9
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 57.3

Additional information on 2,4,6-Tris(diphenylamino)-5-fluoroisophthalonitrile

Comprehensive Overview of 2,4,6-Tris(diphenylamino)-5-fluoroisophthalonitrile (CAS No. 2260543-73-3)

2,4,6-Tris(diphenylamino)-5-fluoroisophthalonitrile (CAS No. 2260543-73-3) is a highly specialized organic compound that has garnered significant attention in advanced material science and optoelectronic applications. This compound belongs to the class of fluorinated isophthalonitrile derivatives, which are renowned for their unique electronic properties and potential use in organic light-emitting diodes (OLEDs), photovoltaic cells, and molecular electronics. Its molecular structure, featuring three diphenylamino groups and a fluorine substituent, contributes to its exceptional charge transport capabilities and thermal stability, making it a promising candidate for next-generation optoelectronic materials.

In recent years, the demand for high-performance organic semiconductors has surged, driven by the rapid advancement of flexible electronics and wearable technology. Researchers and engineers are actively exploring compounds like 2,4,6-Tris(diphenylamino)-5-fluoroisophthalonitrile to address challenges such as energy efficiency, device longevity, and environmental sustainability. This compound's ability to facilitate efficient hole transport and its compatibility with solution-processable fabrication methods align perfectly with the industry's shift toward cost-effective and scalable production techniques.

The synthesis of 2,4,6-Tris(diphenylamino)-5-fluoroisophthalonitrile involves multi-step organic reactions, including Ullmann coupling and nucleophilic aromatic substitution, to achieve the desired molecular architecture. Its fluorine atom enhances the compound's electron-withdrawing properties, while the diphenylamino groups contribute to its planar conformation and intermolecular interactions. These characteristics are critical for applications in thin-film transistors (TFTs) and organic photodetectors, where precise control over charge mobility and optical absorption is essential.

From an environmental perspective, the development of non-toxic and energy-efficient materials is a top priority for industries and regulatory bodies alike. 2,4,6-Tris(diphenylamino)-5-fluoroisophthalonitrile stands out due to its low volatility and high thermal decomposition temperature, which minimize risks during manufacturing and end-use. Additionally, its potential role in renewable energy systems, such as perovskite solar cells, has sparked interest among sustainability advocates and clean-tech investors.

In the context of academic research, this compound is frequently studied for its structure-property relationships and supramolecular assembly behavior. Advanced techniques like X-ray crystallography and density functional theory (DFT) calculations are employed to unravel its electronic and steric effects. Such insights are invaluable for designing tailor-made materials with customized bandgap energies and surface morphologies.

As the global market for organic electronics continues to expand, 2,4,6-Tris(diphenylamino)-5-fluoroisophthalonitrile is poised to play a pivotal role in shaping the future of smart displays, biomedical sensors, and energy-harvesting devices. Its versatility and performance metrics make it a subject of ongoing innovation, with patents and peer-reviewed publications highlighting its commercial and scientific potential. For laboratories and manufacturers seeking cutting-edge materials, this compound represents a compelling avenue for exploration and development.